4-Hydroxypropranolol HCl
4-Hydroxypropranolol HCl
Propranolol inhibits β1-, β2-, and β3-adrenergic receptors with log KD values of -8.16, -9.08, and -6.93, respectively. (±)-4-hydroxy Propranolol is an active metabolite of propranolol, inhibiting β1- and β2-adrenergic receptors with KD values of 2.4 and 5.8 nM, respectively. It is comparable to propranolol in potency in antagonizing the effects of isoprenaline on heart rate and blood pressure in cats and dogs. (±)-4-hydroxy Propranolol also has antioxidant properties at micromolar concentrations.
Brand Name:
Vulcanchem
CAS No.:
14133-90-5
VCID:
VC20961352
InChI:
InChI=1S/C16H21NO3.ClH/c1-11(2)17-9-12(18)10-20-16-8-7-15(19)13-5-3-4-6-14(13)16;/h3-8,11-12,17-19H,9-10H2,1-2H3;1H
SMILES:
CC(C)NCC(COC1=CC=C(C2=CC=CC=C21)O)O.Cl
Molecular Formula:
C16H22ClNO3
Molecular Weight:
311.8 g/mol
4-Hydroxypropranolol HCl
CAS No.: 14133-90-5
Cat. No.: VC20961352
Molecular Formula: C16H22ClNO3
Molecular Weight: 311.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Propranolol inhibits β1-, β2-, and β3-adrenergic receptors with log KD values of -8.16, -9.08, and -6.93, respectively. (±)-4-hydroxy Propranolol is an active metabolite of propranolol, inhibiting β1- and β2-adrenergic receptors with KD values of 2.4 and 5.8 nM, respectively. It is comparable to propranolol in potency in antagonizing the effects of isoprenaline on heart rate and blood pressure in cats and dogs. (±)-4-hydroxy Propranolol also has antioxidant properties at micromolar concentrations. |
|---|---|
| CAS No. | 14133-90-5 |
| Molecular Formula | C16H22ClNO3 |
| Molecular Weight | 311.8 g/mol |
| IUPAC Name | 4-[2-hydroxy-3-(propan-2-ylamino)propoxy]naphthalen-1-ol;hydrochloride |
| Standard InChI | InChI=1S/C16H21NO3.ClH/c1-11(2)17-9-12(18)10-20-16-8-7-15(19)13-5-3-4-6-14(13)16;/h3-8,11-12,17-19H,9-10H2,1-2H3;1H |
| Standard InChI Key | ROUJENUXWIFONU-UHFFFAOYSA-N |
| SMILES | CC(C)NCC(COC1=CC=C(C2=CC=CC=C21)O)O.Cl |
| Canonical SMILES | CC(C)NCC(COC1=CC=C(C2=CC=CC=C21)O)O.Cl |
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